Cas no 1156265-29-0 ([(4-chlorophenyl)(4-fluorophenyl)methyl](methyl)amine)

• Product Name: [(4-chlorophenyl)(4-fluorophenyl)methyl](methyl)amine
• CAS No: 1156265-29-0
• MF: C₁₄H₁₃ClFN
• MW: 249.711126089096
• CID: 4573646
• Update Time: 2025-10-31

[(4-chlorophenyl)(4-fluorophenyl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-chlorophenyl)(4-fluorophenyl)methyl](methyl)amine

• Inchi： 1S/C14H13ClFN/c1-17-14(10-2-6-12(15)7-3-10)11-4-8-13(16)9-5-11/h2-9,14,17H,1H3
• InChI Key： DEIGSCGTJVUWPY-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=C(Cl)C=C1)C1=CC=C(F)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on [(4-chlorophenyl)(4-fluorophenyl)methyl](methyl)amine

Comprehensive Overview of [(4-chlorophenyl)(4-fluorophenyl)methyl](methyl)amine (CAS No. 1156265-29-0)

[(4-chlorophenyl)(4-fluorophenyl)methyl](methyl)amine, identified by its CAS No. 1156265-29-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining 4-chlorophenyl and 4-fluorophenyl groups with a methylamine moiety. Its molecular design makes it a subject of interest for applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its bioactive properties and selective binding affinity.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged, driven by their utility in medicinal chemistry and material science. The presence of both chlorine and fluorine substituents in [(4-chlorophenyl)(4-fluorophenyl)methyl](methyl)amine enhances its lipophilicity and metabolic stability, key factors in drug design. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its electronic effects and steric hindrance are analyzed to optimize therapeutic candidates. Such studies are frequently searched by professionals seeking advanced synthetic methodologies or novel pharmacophores.

The synthesis of CAS No. 1156265-29-0 involves multi-step organic reactions, including Grignard reactions and reductive amination, which are topics of high interest in academic and industrial laboratories. Its purification and characterization often employ techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods are critical for ensuring the compound's purity and structural integrity, which are essential for reproducible research outcomes. Discussions around scalable synthesis and green chemistry alternatives for such compounds are trending, reflecting the growing emphasis on sustainable practices in chemical manufacturing.

From a commercial perspective, [(4-chlorophenyl)(4-fluorophenyl)methyl](methyl)amine is listed in catalogs of specialty chemical suppliers, often under categories like building blocks or intermediates. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Companies involved in custom synthesis or contract research frequently inquire about this compound, highlighting its relevance in collaborative R&D projects. Additionally, its potential applications in agrochemicals and electronic materials are areas of emerging interest, aligning with broader industry trends toward multi-functional chemicals.

In summary, CAS No. 1156265-29-0 represents a versatile and scientifically valuable compound with wide-ranging implications. Its study not only advances organic synthesis but also contributes to the development of innovative therapeutics and functional materials. As research continues to uncover new applications, this compound is poised to remain a focal point in cutting-edge chemistry and drug discovery.